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Compound of Interest

Compound Name: N-Boc-Cefprozil

Cat. No.: B13864821

Get Quote

This guide serves as a detailed technical resource for researchers, chemists, and drug

development professionals, providing in-depth information on the chemical structure, molecular

weight, and synthetic utility of N-Boc-Cefprozil.

Introduction: The Role of Amine Protection in
Cephalosporin Synthesis
Cefprozil is a second-generation oral cephalosporin antibiotic effective against a range of

Gram-positive and Gram-negative bacteria.[1][2][3] Its bactericidal action stems from the

inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).[1][3][4]

The chemical architecture of Cefprozil features a core β-lactam ring fused to a dihydrothiazine

ring, with a critical side chain at the C-7 position: (2R)-2-amino-2-(4-hydroxyphenyl)acetyl.[1][5]

[6] This side chain contains a primary amine group which is highly reactive.

In the multi-step synthesis of Cefprozil derivatives or in the development of novel analogues,

this primary amine can interfere with desired chemical transformations at other sites of the

molecule. To prevent such unwanted side reactions, the amine is temporarily "protected" with a

chemical moiety that is stable under the planned reaction conditions but can be cleanly

removed later. The tert-butoxycarbonyl group (Boc) is one of the most widely used protecting
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groups for amines due to its stability and ease of removal under acidic conditions.[7] N-Boc-
Cefprozil, therefore, is the crucial intermediate where the side-chain amine of Cefprozil is

protected by a Boc group.

Chemical Structure and Physicochemical Properties
The introduction of the Boc group alters the parent molecule's structure, molecular formula, and

molecular weight. The protection occurs specifically at the nitrogen atom of the amino group on

the C-7 acyl side chain.

Structural Elucidation
The core structure of N-Boc-Cefprozil consists of:

A Cephem Nucleus: A bicyclic system comprising a four-membered β-lactam ring fused to a

six-membered dihydrothiazine ring.

A Propenyl Group: Attached at the C-3 position of the dihydrothiazine ring. Cefprozil typically

exists as a mixture of (Z) and (E) isomers, with the (Z)-isomer (cis) being the more

biologically active component (~90%).[2][5][8]

A Protected Side Chain: Attached at the C-7 position is the N-(tert-butoxycarbonyl)-(R)-

amino-(4-hydroxyphenyl)acetamido group. This is the defining feature of N-Boc-Cefprozil.

The systematic IUPAC name for the parent Cefprozil is (6R,7R)-7-[[(2R)-2-amino-2-(4-

hydroxyphenyl)acetyl]amino]-8-oxo-3-prop-1-enyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid.[1][6] Consequently, the IUPAC name for N-Boc-Cefprozil is (6R,7R)-7-

[[(2R)-2-[(tert-butoxycarbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(prop-1-en-1-

yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.
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Caption: Chemical structure of N-Boc-Cefprozil.

Physicochemical Data
The addition of a Boc protecting group (C₅H₉O₂) to the parent Cefprozil molecule

(C₁₈H₁₉N₃O₅S) results in the following properties. The molecular weight is calculated by adding

the mass of the Boc group (101.12 g/mol ) to the parent amine, which involves the removal of

one hydrogen atom.
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Property Value Source/Method

Parent Molecular Formula C₁₈H₁₉N₃O₅S [1][3][9]

Parent Molecular Weight 389.43 g/mol [1][3][9]

N-Boc Derivative Formula C₂₃H₂₇N₃O₇S Calculated

N-Boc Derivative Mol. Weight 489.54 g/mol Calculated

Isomeric Form
Primarily a ~90:10 mixture of

(Z) and (E) isomers
[2][5]

Synthetic Application and Workflow
N-Boc-Cefprozil is not an end-product but a critical intermediate in chemical synthesis. The

primary reason for its generation is to facilitate modifications elsewhere on the Cefprozil

scaffold without interference from the nucleophilic side-chain amine.

Causality of Protection
Preventing N-Acylation: When activating the carboxylic acid group for amide coupling, the

unprotected primary amine could react with another molecule, leading to undesired

polymerization or side-product formation.

Enabling C-Terminal Modification: Protecting the amine allows for selective reactions at the

C-2 carboxylic acid, such as esterification to create prodrugs, without competition from the

amine.

Controlling Reaction Specificity: It ensures that reagents intended for other parts of the

molecule (e.g., the propenyl side chain or the phenolic hydroxyl group) do not react with the

highly reactive amine.

General Experimental Workflow
The synthesis involving N-Boc-Cefprozil follows a logical protect-react-deprotect sequence. A

patent describing the synthesis of Cefprozil outlines a similar strategy where a Boc-protected

glycine derivative is coupled to the cephem core.[7] This underscores the industrial relevance

of this protection strategy.
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Cefprozil Starting Material
(or its precursor)

Step 1: Boc Protection
Reagent: Di-tert-butyl dicarbonate (Boc)₂O

Base: e.g., Triethylamine

N-Boc-Cefprozil
(Stable, protected intermediate)

Step 2: Desired Chemical Modification
(e.g., Esterification, Amide Coupling at C-2)

Modified N-Boc-Cefprozil Derivative

Step 3: Boc Deprotection
Reagent: Strong Acid

(e.g., Trifluoroacetic Acid - TFA)

Final Cefprozil Derivative
(Target Molecule)
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Caption: Conceptual workflow for using N-Boc-Cefprozil in synthesis.

Conclusion
N-Boc-Cefprozil is a synthetically vital derivative of the antibiotic Cefprozil. Its calculated

molecular weight of 489.54 g/mol and molecular formula of C₂₃H₂₇N₃O₇S reflect the addition of

a tert-butoxycarbonyl protecting group to the side-chain amine. This protection is a cornerstone
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strategy in medicinal chemistry, enabling chemists to perform specific and high-yield

modifications on the complex cephalosporin scaffold. Understanding the structure and

properties of this intermediate is essential for professionals engaged in the development of new

cephalosporin-based therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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